N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline

• CAS RN: 14629-54-0
• Molecular Formula: C12H21NOSi
• Molecular Weight: 223.39 g/mol
• IUPAC Name: N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline
• InChI: InChI=1S/C12H21NOSi/c1-13(2)12-8-6-11(7-9-12)10-14-15(3,4)5/h6-9H,10H2,1-5H3
• InChI Key: WBRRXKYZKXUCEC-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)CO[Si](C)(C)C

Description

N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline, also known as TMS-DMA, is a chemical compound that is widely used in scientific research. It is a derivative of aniline and is commonly used as a reagent in organic synthesis. TMS-DMA is a colorless liquid that is soluble in organic solvents such as dichloromethane and chloroform.

Mechanism Of Action

N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline is a versatile reagent that can undergo various chemical reactions, including nucleophilic addition, oxidation, and reduction reactions. The mechanism of action of N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline depends on the specific reaction it is involved in.

Biochemical And Physiological Effects

N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline has no known biochemical or physiological effects. It is not used as a drug or medication and is not intended for human consumption.

Advantages And Limitations For Lab Experiments

N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline is a versatile reagent that is easy to handle and store. It is stable under normal laboratory conditions and can be easily synthesized in large quantities. However, N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline has some limitations for lab experiments. It is not compatible with certain reagents and can react with water, which can limit its use in some reactions.

Future Directions

There are many future directions for the use of N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline in scientific research. One potential application is in the synthesis of new polymers with unique properties. N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline can also be used in the development of new pharmaceuticals and agrochemicals. In addition, N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline can be used as a derivatizing agent for the analysis of new compounds. Further research is needed to explore the full potential of N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline in scientific research.
Conclusion
In conclusion, N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline is a versatile reagent that is widely used in scientific research. It is easy to synthesize and handle and has many potential applications in organic synthesis, pharmaceuticals, and agrochemicals. While N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline has some limitations for lab experiments, it remains an important tool for chemists and researchers. Further research is needed to fully explore the potential of N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline in scientific research.

Synthesis Methods

N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline can be synthesized using a simple one-step procedure. The reaction involves the reaction of aniline with trimethylsilyl chloride, followed by the reaction of the resulting trimethylsilyl aniline with formaldehyde. The final product is obtained by reacting the intermediate with dimethylamine.

Scientific Research Applications

N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline is widely used in scientific research as a reagent for organic synthesis. It is commonly used in the synthesis of various compounds, including polymers, pharmaceuticals, and agrochemicals. N,N-dimethyl-4-(trimethylsilyloxymethyl)aniline is also used as a derivatizing agent for the analysis of various compounds, including amino acids, peptides, and carbohydrates.